4-chloro-N-[2-({3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}oxy)ethyl]benzene-1-sulfonamide

• IUPAC Name: 4-chloro-N-[2-[(3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)oxy]ethyl]benzenesulfonamide
• InChI: InChI=1S/C14H14ClN5O3S/c1-10-17-18-13-6-7-14(19-20(10)13)23-9-8-16-24(21,22)12-4-2-11(15)3-5-12/h2-7,16H,8-9H2,1H3
• InChI Key: RSIWUBSQTCIQCC-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C2N1N=C(C=C2)OCCNS(=O)(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C14H14ClN5O3S
• Molecular Weight: 367.8 g/mol

Description

Triazoles are a class of five-membered heterocyclic compounds containing two carbon and three nitrogen atoms. They are readily capable of binding in the biological system with a variety of enzymes and receptors and thus show versatile biological activities. Sulfonamides, on the other hand, are a class of organic compounds sharing a common functional group characterized by a sulfur atom covalently bonded to an amine group.

Synthesis Analysis

The synthesis of triazole derivatives often involves the reaction of azides with alkynes, a process known as click chemistry. Sulfonamides are typically synthesized by the reaction of a sulfonyl chloride with an amine.

Molecular Structure Analysis

Triazoles can exist in two isomeric forms, 1,2,4-triazole and 1,2,3-triazole. The structure of the compound you mentioned also includes a benzene ring and a sulfonamide group, which may influence its chemical properties and biological activity.

Chemical Reactions Analysis

Triazoles can participate in various chemical reactions, including nucleophilic substitutions and reductions. Sulfonamides can undergo hydrolysis under both acidic and basic conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. For instance, the presence of the triazole ring and sulfonamide group in the compound you mentioned could influence its solubility, stability, and reactivity.

Scientific Research Applications

Medicinal Chemistry and Drug Development

The compound’s unique structure combines a sulfonamide group with a triazolopyridazine moiety. Researchers have explored its potential as a drug candidate due to the following features:

• .
• .

Pharmacophore Design

The carbonyl and amine groups in the carboxamide function act as both hydrogen-bond acceptors and donors. .

Mechanism of Action

Target of Action

The compound, also known as VU0636491-1 or F5122-1084, is a derivative of the 1,2,4-triazolo[4,3-b]pyridazine scaffold . This class of compounds is known for their diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, and enzyme inhibitory effects

Mode of Action

Compounds with a similar structure, such as 1,2,4-triazolo[4,3-a]quinoxaline derivatives, have been synthesized as potential antiviral and antimicrobial agents . These compounds were synthesized via aromatic nucleophilic substitution, suggesting that VU0636491-1 might interact with its targets through similar mechanisms .

Biochemical Pathways

Compounds with a similar structure have been shown to exhibit diverse pharmacological activities, suggesting that they may affect multiple biochemical pathways .

Pharmacokinetics

In silico pharmacokinetic and molecular modeling studies have been summarized for similar compounds , suggesting that VU0636491-1 might have similar properties.

Result of Action

Compounds with a similar structure have been shown to exhibit cytotoxicity at certain concentrations , suggesting that VU0636491-1 might have similar effects.

Action Environment

It is known that factors such as ph, temperature, and the presence of other molecules can influence the action of similar compounds .

Safety and Hazards

The safety and hazards associated with a compound depend on its specific chemical structure and properties. While some triazole and sulfonamide derivatives are used as therapeutic agents, others can be toxic or cause allergic reactions.

Future Directions

The development of new triazole and sulfonamide derivatives with improved efficacy and safety profiles is an active area of research. Future studies may focus on the design and synthesis of novel compounds, the investigation of their mechanisms of action, and the evaluation of their therapeutic potential.